Cas no 1042524-08-2 ((3-methylbutan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine)

• Product Name: (3-methylbutan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine
• CAS No: 1042524-08-2
• MF: C₁₂H₁₈N₄
• MW: 218.298121929169
• CID: 4569325
• PubChem ID: 43206206
• Update Time: 2025-06-13

(3-methylbutan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine Chemical and Physical Properties

Names and Identifiers

• (3-methylbutan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine
• 3-methyl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)butan-2-amine
• (3-methylbutan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine

• Inchi： 1S/C12H18N4/c1-9(2)10(3)13-8-12-15-14-11-6-4-5-7-16(11)12/h4-7,9-10,13H,8H2,1-3H3
• InChI Key： IMUUPJFMASNEJA-UHFFFAOYSA-N
• SMILES： N(CC1=NN=C2C=CC=CN12)C(C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 219
• XLogP3: 2.3
• Topological Polar Surface Area: 42.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on (3-methylbutan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine

Recent Advances in the Study of (3-methylbutan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine (CAS: 1042524-08-2)

The compound (3-methylbutan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine, with the CAS number 1042524-08-2, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazolopyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, paving the way for its development as a novel therapeutic agent.

One of the key areas of research has been the exploration of its binding affinity and selectivity towards specific receptor subtypes. Preliminary data suggest that this compound exhibits high affinity for certain G-protein coupled receptors (GPCRs) and ion channels, which are implicated in neurological disorders such as anxiety, depression, and epilepsy. The structural features of the molecule, including the triazolopyridine core and the branched alkylamine side chain, are believed to contribute to its unique pharmacological profile.

In a recent study published in the Journal of Medicinal Chemistry, researchers employed a combination of computational modeling and in vitro assays to elucidate the binding mode of (3-methylbutan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine. The results indicated that the compound interacts with the orthosteric site of the target receptor, stabilizing a conformation that enhances receptor activation. This finding provides a structural basis for the design of derivatives with improved potency and selectivity.

Another significant advancement has been the development of scalable synthetic routes for this compound. Traditional synthetic methods often suffered from low yields and cumbersome purification steps. However, recent innovations in catalytic processes, such as the use of transition metal catalysts, have enabled more efficient and cost-effective production. These improvements are critical for advancing the compound into preclinical and clinical studies.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Early results indicate favorable oral bioavailability and brain penetration, which are essential for CNS-targeted therapies. However, challenges remain in optimizing its metabolic stability to reduce potential off-target effects and improve its therapeutic index.

Looking ahead, the potential applications of (3-methylbutan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine extend beyond neurological disorders. Emerging research suggests its utility in oncology, particularly in targeting specific signaling pathways involved in tumor progression. Further studies are needed to explore these possibilities and to fully understand the compound's mechanism of action in different biological contexts.

In conclusion, the recent advancements in the study of (3-methylbutan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine (CAS: 1042524-08-2) highlight its potential as a versatile therapeutic agent. Continued research efforts, particularly in structural optimization and mechanistic studies, will be crucial for translating these findings into clinical applications. The compound's unique pharmacological profile and synthetic accessibility make it a promising candidate for further development in the field of chemical biology and drug discovery.